Cas no 2137645-05-5 (8-methylquinoline-5-sulfonyl fluoride)
8-Methylquinoline-5-sulfonyl fluoride is a specialized sulfonyl fluoride derivative used primarily as a reactive intermediate in organic synthesis and medicinal chemistry. Its key advantages include high reactivity as a sulfonylation agent, enabling selective modifications of target molecules. The quinoline scaffold provides structural stability and potential for further functionalization, making it valuable in the development of bioactive compounds. The methyl group at the 8-position enhances lipophilicity, which can influence binding interactions in drug design. This compound is particularly useful in probe synthesis and covalent inhibitor development due to its ability to form stable sulfonate esters or amides under mild conditions. Its stability and selectivity make it a practical choice for researchers in chemical biology and pharmaceutical applications.
2137645-05-5 structure
Product Name:8-methylquinoline-5-sulfonyl fluoride
CAS No:2137645-05-5
MF:C10H8FNO2S
MW:225.239424705505
CID:4640018
Update Time:2025-06-06
8-methylquinoline-5-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
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- 8-methylquinoline-5-sulfonyl fluoride
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- Inchi： 1S/C10H8FNO2S/c1-7-4-5-9(15(11,13)14)8-3-2-6-12-10(7)8/h2-6H,1H3
- InChI Key： SBZGKQHAUBVBTM-UHFFFAOYSA-N
- SMILES： N1C2C(=C(S(F)(=O)=O)C=CC=2C)C=CC=1
8-methylquinoline-5-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-727470-0.05g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 0.05g |
$128.0 | 2023-07-04 | |
| Enamine | EN300-727470-0.1g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 0.1g |
$188.0 | 2023-07-04 | |
| Enamine | EN300-727470-0.25g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 0.25g |
$271.0 | 2023-07-04 | |
| Enamine | EN300-727470-0.5g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 0.5g |
$468.0 | 2023-07-04 | |
| Enamine | EN300-727470-1.0g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 1.0g |
$600.0 | 2023-07-04 | |
| Enamine | EN300-727470-2.5g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 2.5g |
$1174.0 | 2023-07-04 | |
| Enamine | EN300-727470-5.0g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 5.0g |
$1737.0 | 2023-07-04 | |
| Enamine | EN300-727470-10.0g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 10.0g |
$2577.0 | 2023-07-04 | |
| Aaron | AR01EJJX-50mg |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 50mg |
$201.00 | 2025-02-10 | |
| Aaron | AR01EJJX-100mg |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 100mg |
$284.00 | 2025-02-10 |
8-methylquinoline-5-sulfonyl fluoride Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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